Cas no 120328-90-7 (DL-Alanine, N-(phenylmethylene)-, methyl ester, (E)-)

• Product Name: DL-Alanine, N-(phenylmethylene)-, methyl ester, (E)-
• CAS No: 120328-90-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1210351
• PubChem ID: 583372
• Update Time: 2025-04-20

DL-Alanine, N-(phenylmethylene)-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• DL-Alanine, N-(phenylmethylene)-, methyl ester, (E)-
• 2-(Benzylidene-amino)-propionic acid methyl ester
• METHYL 2-([(E)-PHENYLMETHYLIDENE]AMINO)PROPANOATE
• methyl 2-[((E)-phenylmethylidene)-amino]-propanoate
• methyl 2-(1-phenylmethylidene)aminopropionate
• methyl 2-[(E)-(phenylmethylidene)amino]propanoate
• N-benzylidene-d,l-alanine methyl ester
• 2-(Benzylideneamino)-Propionic Acid Methyl Ester
• KFRXBPMQYDULFE-UHFFFAOYSA-N
• MLS000720740
• HMS2740O09
• 53933-42-9
• methyl 2-(benzyli-deneamino)propanoate
• AKOS005091708
• methyl 2-(benzylideneamino)propanoate
• methyl 2-{[(E)-phenylmethylidene]amino}propanoate
• SMR000336733
• 120328-90-7
• 4X-0893
• SCHEMBL1962034
• CHEMBL1994279
• SCHEMBL13201409

• Inchi： 1S/C11H13NO2/c1-9(11(13)14-2)12-8-10-6-4-3-5-7-10/h3-9H,1-2H3/b12-8+
• InChI Key： KFRXBPMQYDULFE-XYOKQWHBSA-N
• SMILES： O(C)C(C(C)/N=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66